Cas no 215797-54-9 (2-3-(trifluoromethoxy)phenylethan-1-amine hydrochloride)

• Product Name: 2-3-(trifluoromethoxy)phenylethan-1-amine hydrochloride
• CAS No: 215797-54-9
• MF: C₉H₁₁ClF₃NO
• MW: 241.63795208931
• CID: 1402613
• PubChem ID: 57438503
• Update Time: 2025-07-19

2-3-(trifluoromethoxy)phenylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 3-(trifluoromethoxy)-, hydrochloride
• 2-3-(trifluoromethoxy)phenylethan-1-amine hydrochloride
• 215797-54-9
• 2-(3-trifluoromethoxy-phenyl)-ethylamine hydrochloride
• SCHEMBL3390612
• EN300-10009071
• 2-(3-trifluoromethoxy-phenyl)-ethyl-amine hydrochloride
• 2-(3-trifluoromethoxy-phenyl) ethyl amine hydrochloride
• 2-[3-(trifluoromethoxy)phenyl]ethan-1-amine hydrochloride
• Z4968292360

• Inchi： 1S/C9H10F3NO.ClH/c10-9(11,12)14-8-3-1-2-7(6-8)4-5-13;/h1-3,6H,4-5,13H2;1H
• InChI Key： WJUFJWCYCBHFBY-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1=CC=CC(=C1)CCN)(F)F

Computed Properties

• Exact Mass: 241.04823
• Monoisotopic Mass: 241.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Additional information on 2-3-(trifluoromethoxy)phenylethan-1-amine hydrochloride

Introduction to 2-3-(trifluoromethoxy)phenylethan-1-amine hydrochloride (CAS No. 215797-54-9)

2-3-(trifluoromethoxy)phenylethan-1-amine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 215797-54-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a trifluoromethoxy group and an amine functionality, which together contribute to its unique chemical properties and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it more suitable for various applications in drug discovery and development.

The structure of 2-3-(trifluoromethoxy)phenylethan-1-amine hydrochloride consists of a phenyl ring substituted with a trifluoromethoxy group at the 3-position and an ethylamine moiety at the 1-position, with the amine group further protonated to form the hydrochloride salt. This molecular architecture imparts distinct electronic and steric properties, which can influence its interactions with biological targets. The trifluoromethoxy group, in particular, is known for its ability to enhance lipophilicity and metabolic stability, while the amine group provides a site for hydrogen bonding and potential receptor binding.

In recent years, there has been growing interest in the development of novel pharmacophores that incorporate fluorinated aromatic rings due to their favorable pharmacokinetic profiles. The presence of the trifluoromethoxy group in 2-3-(trifluoromethoxy)phenylethan-1-amine hydrochloride makes it a promising candidate for further investigation as a building block in medicinal chemistry. Studies have shown that such compounds can exhibit potent activity against various therapeutic targets, including enzymes and receptors involved in inflammatory responses, cancer progression, and neurological disorders.

One of the most compelling aspects of 2-3-(trifluoromethoxy)phenylethan-1-amine hydrochloride is its potential as an intermediate in the synthesis of more complex drug molecules. Researchers have leveraged its structural features to develop derivatives with enhanced biological activity and improved pharmacological properties. For instance, modifications at the amine moiety or the phenyl ring have led to compounds with increased selectivity and reduced side effects. These findings underscore the importance of 2-3-(trifluoromethoxy)phenylethan-1-amine hydrochloride as a versatile scaffold in drug discovery.

The pharmaceutical industry has been particularly interested in compounds that exhibit anti-inflammatory and immunomodulatory effects. The trifluoromethoxy group is known to modulate enzyme activity by influencing electron density and steric hindrance around the active site. In this context, 2-3-(trifluoromethoxy)phenylethan-1-amine hydrochloride has been investigated for its potential role in modulating inflammatory pathways such as NF-κB and MAPK signaling. Preliminary studies suggest that it may interfere with key pro-inflammatory cytokines, offering a novel approach to treating chronic inflammatory diseases.

Additionally, the amine functionality in 2-3-(trifluoromethoxy)phenylethan-1-amine hydrochloride provides a platform for further chemical modification, allowing researchers to explore diverse chemical spaces. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional substituents at strategic positions on the phenyl ring or ethyl chain. These modifications have led to a series of analogs with varying degrees of biological activity, providing valuable insights into structure-function relationships.

The synthesis of 2-3-(trifluoromethoxy)phenylethan-1-amine hydrochloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution (SNAr) reactions to introduce the trifluoromethoxy group followed by reduction or amination steps to install the ethylamine moiety. The final step involves salt formation with hydrochloric acid to enhance stability and solubility. Advanced techniques such as flow chemistry have also been explored to improve scalability and reproducibility.

In conclusion, 2-3-(trifluoromethoxy)phenylethan-1-amine hydrochloride (CAS No. 215797-54-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications. Its incorporation into drug discovery programs holds promise for developing novel therapeutics targeting inflammatory diseases, cancer, and other disorders. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an important role in future medical innovations.